3-bromobenzyl 2-nitrobenzoate

• IUPAC Name: (3-bromophenyl)methyl 2-nitrobenzoate
• InChI: InChI=1S/C14H10BrNO4/c15-11-5-3-4-10(8-11)9-20-14(17)12-6-1-2-7-13(12)16(18)19/h1-8H,9H2
• InChI Key: WIDLFJKNRPKUHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC2=CC(=CC=C2)Br)[N+](=O)[O-]
• Molecular Formula: C14H10BrNO4
• Molecular Weight: 336.14 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves aromatic nucleophilic substitution reactions. For example, 3-Bromo-2-nitrobenzo[b]thiophene reacts with amines in N,N-dimethylformamide, leading to unexpected isomers alongside the anticipated products, demonstrating the compound's reactivity and the potential for structural rearrangement during synthesis (Guerrera et al., 1995).

Molecular Structure Analysis

The molecular structure of compounds related to 3-bromobenzyl 2-nitrobenzoate, such as 2-(4-chlorophenyl)-2-oxoethyl 3-nitrobenzoate, has been analyzed using spectroscopic techniques, revealing insights into the compound's geometry, vibrational wavenumbers, and electronic properties. These studies help understand the electronic distribution and stability arising from hyper-conjugative interactions and charge delocalization (Chidan Kumar et al., 2014).

Chemical Reactions and Properties

Reactivity studies of similar compounds, like 3-bromo-2-nitrobenzo[b]thiophene, with nucleophiles demonstrate base-catalysis and support a reaction pathway involving anionic intermediates, which undergo addition and subsequent rearrangement. These findings highlight the compound's reactive nature and its potential for chemical transformations (Cosimelli et al., 2001).